Cas no 88419-70-9 (Cyclohexanone, 3-ethenyl-2-(2-propenyl)-)

• Product name: Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
• CAS No: 88419-70-9
• MF: C₁₁H₁₆O
• MW: 164.24414
• CID: 633562
• PubChem ID: 13139221

Cyclohexanone, 3-ethenyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
• 3-ethenyl-2-prop-2-enylcyclohexan-1-one
• 3-Ethenyl-2-(prop-2-en-1-yl)cyclohexan-1-one
• DTXSID50521078
• 88419-70-9

• Inchi： InChI=1S/C11H16O/c1-3-6-10-9(4-2)7-5-8-11(10)12/h3-4,9-10H,1-2,5-8H2
• InChI Key： ZTUMAJDSZRDCSS-UHFFFAOYSA-N
• SMILES： C=CCC1C(CCCC1=O)C=C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų